Cas no 95-29-4 (2-Benzothiazolesulfenamide,N,N-bis(1-methylethyl)-)

• Product Name: 2-Benzothiazolesulfenamide,N,N-bis(1-methylethyl)-
• CAS No: 95-29-4
• MF: C₁₃H₁₈N₂S₂
• MW: 266.425420284271
• CID: 803821
• PubChem ID: 7228
• Update Time: 2025-04-19

2-Benzothiazolesulfenamide,N,N-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolesulfenamide,N,N-bis(1-methylethyl)-
• N N-DIISOPROPYLBENZOTHIAZOLE-2-SULFENAMIDE
• N-(1,3-benzothiazol-2-ylsulfanyl)-N-propan-2-ylpropan-2-amine
• 2-Benzothiazolesulfenamide,N,N-bis(1-methylethyl)
• Benzothiazol-2-sulfensaeure-diisopropylamid
• benzothiazole-2-sulfenic acid diisopropylamide
• DIBS
• DIPAC
• Dipac (accelerator)
• DIPAK
• EINECS 202-407-0
• Meramid P
• N,N-Diisopropyl-2-benzothiazolesulfenamide
• N,N-diisopropylbenzothiazole-2-sulphenamide
• N,N-di-isopropyl-benzothiazolesulphen
• Santocure IPS
• S-benzothiazol-2-yl-N,N-diisopropyl-thiohydroxylamine
• N,N-dipropan-2-ylbenzothiazole-2-sulfenamide
• N,N-Diisopropylbenzothiazyl-2-sulfenamide
• N,N-DIISOPROPYL-2-BENZOTHIAZOLESULFENAMIDE [HSDB]
• N,N-Diisopropyl benzothiazole-2-sulfenamide
• S-(Benzo[d]thiazol-2-yl)-N,N-diisopropylthiohydroxylamine
• FT-0631484
• NS00022904
• InChI=1/C13H18N2S2/c1-9(2)15(10(3)4)17-13-14-11-7-5-6-8-12(11)16-13/h5-10H,1-4H3
• N,N-diisopropyl 2-benzothiazolesulfenamide
• 2-Benzothiazolesulfenamide, N,N-bis(1-methylethyl)-
• SCHEMBL78239
• (1,3-benzothiazol-2-ylsulfanyl)bis(propan-2-yl)amine
• BRN 0177776
• N,N-Bis(isopropyl)-2-benzothiazolesulfenamide
• 2-[(Diisopropylamino)sulfanyl]-1,3-benzothiazole #
• N-(1,3-benzothiazol-2-ylthio)-N-isopropylpropan-2-amine
• N,N-diisopropyl-2-benzothiazolesulphenamide
• diisopropylbenzothiazyl-2-sulfenamide
• W-109357
• ILSQBBRAYMWZLQ-UHFFFAOYSA-
• 2-Benzothiazolesulfenamide, N,N-diisopropyl-
• 3LH1P5MUK0
• DIISOPROPYLBENZOTHIAZYL-2-SULFENAMIDE [II]
• Q27257551
• 95-29-4
• DTXSID2026571
• N,N-Diisopropylbenzothiazole-2-sulfenamide
• UNII-3LH1P5MUK0
• HSDB 5287

• Inchi： 1S/C13H18N2S2/c1-9(2)15(10(3)4)17-13-14-11-7-5-6-8-12(11)16-13/h5-10H,1-4H3
• InChI Key： ILSQBBRAYMWZLQ-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)N(C(C)C)C(C)C

Computed Properties

• Exact Mass: 266.09100
• Monoisotopic Mass: 266.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 69.7A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.2015 (rough estimate)
• Boiling Point: 348.4°Cat760mmHg
• Flash Point: 164.5°C
• Refractive Index: 1.5700 (estimate)
• PSA: 69.67000
• LogP: 4.42220
• Solubility: Not available